10-(2-Hydroxy-3,4-dimethoxy-6-methylphenyl)decanoic acid methyl ester

• Molecular Formula: C20H32O5
• Molecular Weight: 352.5 g/mol
• IUPAC Name: methyl 10-(2-hydroxy-3,4-dimethoxy-6-methylphenyl)decanoate
• InChI: InChI=1S/C20H32O5/c1-15-14-17(23-2)20(25-4)19(22)16(15)12-10-8-6-5-7-9-11-13-18(21)24-3/h14,22H,5-13H2,1-4H3
• InChI Key: YQEXQXNBNYFWLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1CCCCCCCCCC(=O)OC)O)OC)OC

Description

10-(2-Hydroxy-3,4-dimethoxy-6-methylphenyl)decanoic acid methyl ester is a useful research compound. Its molecular formula is C20H32O5 and its molecular weight is 352.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 9-(2'-hydroxy-3',4'-dimethoxy-6'-methylbenzoyl)nonanoate (formula II-1 wherein R=H3CO, X=H, Y=OH, n=8, in the form of methyl ester) (0.12 part) in acetic acid (17 volume parts) was shaken with 5% palladium-on-carbon in a current of hydrogen gas at 50°-60° C. The catalyst was removed by filtration and the acetic acid was distilled off under reduced pressure. The residue was subjected to column chromatography on silicic acid (6 parts and elution was carried out with chloroform. The procedure provided methyl 10-(2'-hydroxy-3',4'-dimethoxy-6'-methylphenyl)decanoate (formula II-2 wherein R=H3CO, X=H, Y=OH, n=8, in the form of methyl ester) (0.09 part) as a colorless oil.